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These application notes provide a comprehensive overview of the use of dixanthogen as a

collector in the froth flotation of pyrrhotite. This document details the underlying chemical

principles, experimental protocols for laboratory-scale flotation, and quantitative data from

relevant studies. The information is intended to guide researchers in developing and optimizing

flotation processes for pyrrhotite-bearing ores.

Introduction
Pyrrhotite (Fe₁₋ₓS), an iron sulfide mineral, is often associated with valuable base metal

sulfides, such as pentlandite and chalcopyrite, as well as with gangue minerals like magnetite.

Its separation is crucial for the efficient recovery of valuable metals and for controlling the sulfur

content in concentrates. Dixanthogens, the oxidation products of xanthates, are effective

collectors for inducing the hydrophobicity of pyrrhotite, thereby enabling its separation by froth

flotation.

The application of dixanthogen, often in synergy with xanthates, leverages the electrochemical

properties of the pyrrhotite surface. The formation of a hydrophobic dixanthogen layer on the

mineral surface is a key step in rendering the pyrrhotite particles floatable. The efficiency of this

process is influenced by several factors, including pulp pH, collector concentration, the ratio of

xanthate to dixanthogen, and the presence of activators.
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Mechanism of Action
The collection of pyrrhotite using dixanthogen is primarily an electrochemical process.

Xanthate ions (X⁻) first adsorb onto the pyrrhotite surface. Subsequently, these adsorbed

xanthate ions can be oxidized to form dixanthogen (X₂), a more non-polar and hydrophobic

molecule.[1][2] This oxidation can occur through various mechanisms, including

electrochemical oxidation on the mineral surface.

The overall process can be summarized as follows:

Xanthate Adsorption: Xanthate ions adsorb onto the pyrrhotite surface.

Oxidation to Dixanthogen: The adsorbed xanthate is oxidized to form dixanthogen,

creating a hydrophobic surface layer.[1][2]

Bubble Attachment: The hydrophobic pyrrhotite particles attach to air bubbles in the flotation

cell.

Froth Recovery: The particle-laden bubbles rise to the surface to form a froth, which is then

collected.

A synergistic effect is often observed when a mixture of xanthate and dixanthogen is used as

the collector. In this system, xanthate acts as an "anchor" by chemically adsorbing to the

pyrrhotite surface, while the dixanthogen enhances the overall hydrophobicity of the mineral

particle.[3]
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Mechanism of Dixanthogen Action on Pyrrhotite

Experimental Protocols
The following protocols are generalized procedures for laboratory-scale froth flotation of

pyrrhotite using a dixanthogen-based collector system. These should be adapted based on

the specific ore characteristics and research objectives.

Preparation of Dixanthogen Collector
For studies requiring pure dixanthogen, it can be synthesized by oxidizing a xanthate solution.

Materials:

Potassium Ethyl Xanthate (KEX) or other xanthate salt

Iodine (I₂)

Diethyl ether

Distilled water
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Procedure:

Prepare an aqueous solution of the chosen xanthate.

Slowly add an aqueous solution of iodine to the xanthate solution while stirring. The

dixanthogen will precipitate as an oily product.

Extract the dixanthogen from the aqueous phase using diethyl ether.

Separate the ether phase and evaporate the ether to obtain pure dixanthogen.

For routine flotation tests, a mixed collector can be prepared by dissolving the desired ratio of

xanthate and dixanthogen in a suitable solvent or by adding them sequentially to the flotation

pulp.

Laboratory Froth Flotation Protocol
This protocol outlines a typical batch flotation test for evaluating the recovery of pyrrhotite.

Materials and Equipment:

Representative ore sample containing pyrrhotite, ground to a suitable particle size (e.g., 80%

passing 75 µm).

Laboratory flotation machine (e.g., Denver-type cell).

pH meter.

Collector solution: A mixture of xanthate (e.g., Sodium Butyl Xanthate, NaBX) and

dixanthogen (e.g., Butyl Dixanthogen, (BX)₂).

Frother (e.g., Pine Oil or Methyl Isobutyl Carbinol, MIBC).

pH modifiers (e.g., HCl or NaOH).

Activator (optional, e.g., CuSO₄ solution).

Filtration apparatus.
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Drying oven.

Analytical equipment for assaying iron and sulfur content.
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Pulp Preparation
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Experimental Workflow for Pyrrhotite Flotation

Procedure:

Pulp Preparation: Prepare a slurry of the ground ore and water in the flotation cell to a

predetermined pulp density (e.g., 30% solids w/w).

pH Adjustment: Measure the natural pH of the pulp and adjust to the desired level using HCl

or NaOH. Allow the pulp to condition for a few minutes to stabilize the pH.

Activation (Optional): If an activator is used, add the required amount of CuSO₄ solution and

condition the pulp for a specified time (e.g., 15 minutes).

Collector Addition: Add the xanthate/dixanthogen collector mixture to the pulp and condition

for a set period (e.g., 3 minutes) to allow for collector adsorption onto the mineral surfaces.

Frother Addition: Add the frother and condition for a shorter period (e.g., 2 minutes).

Flotation: Introduce air into the cell to generate a froth. Collect the froth for a defined period

(e.g., 4-6 minutes).

Product Collection and Analysis: Collect the froth (concentrate) and the remaining slurry

(tailings). Filter, dry, and weigh both products. Assay the feed, concentrate, and tailings for

their iron and sulfur content to calculate recovery and grade.

Data Presentation
The following tables summarize quantitative data from studies on the flotation of pyrrhotite

using dixanthogen-based collector systems.

Effect of Collector Type on Pyrrhotite Flotation from
Magnetite
This study investigated the selective flotation of pyrrhotite from magnetite using xanthate,

dixanthogen, and a mixture of the two.
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Table 1: Flotation Performance with Different Collectors

Collector
Type

Collector
Dosage (g/t)

Pine Oil
Dosage (g/t)

pH
Desulfurizat
ion Ratio
(%)

Magnetite
Recovery
(%)

NaBX 125 46 6.0 ~55 ~85

(BX)₂ 125 46 6.0 ~30 ~98

Mixed (60%

NaBX, 40%

(BX)₂)

125 46 6.0 ~80 ~95

NaBX: Sodium Butyl Xanthate; (BX)₂: Butyl Dixanthogen

Effect of pH on Pyrrhotite Flotation
The pH of the pulp significantly impacts the surface properties of pyrrhotite and the stability of

the collector, thereby affecting flotation performance.

Table 2: Pyrrhotite Flotation Recovery at Different pH Values

Collector System pH Pyrrhotite Recovery (%)

Amyl Xanthate (1 lb/ton) 2 ~95

Amyl Xanthate (1 lb/ton) 4.5 ~60

Amyl Xanthate (1 lb/ton) 7 ~20

Amyl Xanthate (1 lb/ton) 11 <10

Diethyl Dixanthogen (1.3 x

10⁻⁵ M)
2 ~100

Diethyl Dixanthogen (1.3 x

10⁻⁵ M)
4.5 - 6 ~40-50 (depression region)

Diethyl Dixanthogen (1.3 x

10⁻⁵ M)
8 ~60
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Effect of Copper Sulfate Activation on Pyrrhotite
Flotation
Copper sulfate is a common activator for pyrrhotite, enhancing its floatability with xanthate

collectors.

Table 3: Impact of Copper Activation on Pyrrhotite Recovery with Amyl Xanthate

Amyl Xanthate (lb/ton)
Without CuSO₄ Activation
(%)

With CuSO₄ Activation (1
lb/ton) (%)

0.4 ~10 ~45

0.8 ~15 ~70

1.6 ~25 ~85

3.2 ~40 ~95

6.4 ~53 >95

Conclusion
Dixanthogen, particularly when used in combination with xanthate, is an effective collector for

the froth flotation of pyrrhotite. The performance of the flotation process is highly dependent on

electrochemical conditions, with pulp pH and the presence of activators being key operational

parameters. The provided protocols and data serve as a valuable resource for researchers and

professionals in the field to design and optimize selective flotation strategies for pyrrhotite-

bearing ores. Further research can focus on the development of more selective collector

systems and a deeper understanding of the surface chemistry involved in the pyrrhotite-

dixanthogen interaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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